Cas no 26187-29-1 (2,5-Dimethyl-1H-pyrrole-3-carbonitrile)

2,5-Dimethyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with methyl groups at the 2- and 5-positions and a cyano group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The electron-withdrawing cyano group enhances reactivity, facilitating further functionalization, while the methyl substituents contribute to steric and electronic modulation. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable intermediate in heterocyclic chemistry. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
2,5-Dimethyl-1H-pyrrole-3-carbonitrile structure
26187-29-1 structure
Product Name:2,5-Dimethyl-1H-pyrrole-3-carbonitrile
CAS No:26187-29-1
MF:C7H8N2
MW:120.151821136475
MDL:MFCD12923809
CID:52872
PubChem ID:10887887
Update Time:2025-11-01

2,5-Dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-1H-pyrrole-3-carbonitrile
    • 2,5-Dimethyl-pyrrole-3-carbonitrile
    • 2,4-DIMETHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-6-CARBOXYLIC ACID
    • 2,5-dimethyl-1H-pyrrol-3-kohlenitrile
    • 2,5-dimethyl-1H-pyrrole-3-carbonitrile(SALTDATA: FREE)
    • 2,5-dimethyl-3-cyanopyrrole
    • 2,5-Dimethyl-pyrrol-3-carbonitril
    • 2,5-dimethylpyrrole-3-carbonitrile
    • SB62571
    • BS-35879
    • 2, 5-dimethyl-1H-pyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile,2,5-dimethyl-
    • MFCD12923809
    • AC-27102
    • SY272637
    • 1H-Pyrrole-3-carbonitrile,2,5-dimethyl-(9CI)
    • DTXSID20447094
    • E87923
    • 26187-29-1
    • SCHEMBL6466233
    • CS-0005504
    • AKOS005138261
    • FT-0702421
    • DA-17144
    • 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-
    • MDL: MFCD12923809
    • Inchi: 1S/C7H8N2/c1-5-3-7(4-8)6(2)9-5/h3,9H,1-2H3
    • InChI Key: BZSMKTGDBPDVAR-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C#N)=C1C

Computed Properties

  • Exact Mass: 120.06900
  • Monoisotopic Mass: 120.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.07
  • Melting Point: 89-90 ºC
  • Boiling Point: 274 ºC
  • Flash Point: 103 ºC
  • PSA: 39.58000
  • LogP: 1.50318

2,5-Dimethyl-1H-pyrrole-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,5-Dimethyl-1H-pyrrole-3-carbonitrile Production Method

Additional information on 2,5-Dimethyl-1H-pyrrole-3-carbonitrile

Comprehensive Overview of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile (CAS No. 26187-29-1): Properties, Applications, and Industry Insights

2,5-Dimethyl-1H-pyrrole-3-carbonitrile (CAS No. 26187-29-1) is a specialized organic compound belonging to the pyrrole family, characterized by its unique molecular structure featuring a nitrile group at the 3-position and methyl substituents at the 2- and 5-positions. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for heterocyclic synthesis. With the growing demand for nitrile-containing intermediates in drug discovery, this compound aligns with modern trends in green chemistry and sustainable synthesis.

The molecular formula of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile is C7H8N2, with a molar mass of 120.15 g/mol. Its pyrrole core contributes to its aromaticity, while the electron-withdrawing nitrile group enhances its utility in nucleophilic substitution reactions. Researchers frequently explore its role in constructing pharmacophores for antimicrobial or antitumor agents, addressing global health challenges like antibiotic resistance. Recent studies highlight its compatibility with microwave-assisted synthesis, a technique favored for reducing reaction times and energy consumption—a key focus in industrial optimization.

In material science, CAS 26187-29-1 serves as a precursor for conductive polymers and organic semiconductors, aligning with the surge in flexible electronics development. Its derivatives exhibit potential in OLED (Organic Light-Emitting Diode) applications, responding to the booming demand for energy-efficient displays. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment, ensuring compliance with REACH and other regulatory standards—a frequent concern among manufacturers sourcing high-purity intermediates.

Environmental considerations surrounding nitrile compounds have prompted investigations into biodegradation pathways and eco-friendly derivatives of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile. The compound's stability under physiological conditions makes it a candidate for prodrug design, particularly in targeted cancer therapies—a hot topic in precision medicine forums. Patent analyses reveal increasing applications in crop protection chemicals, where its structural motifs contribute to novel pesticide formulations with reduced environmental persistence.

From a commercial perspective, suppliers of 26187-29-1 emphasize batch-to-batch consistency through QbD (Quality by Design) approaches, addressing pharmaceutical industry demands for ICH-compliant intermediates. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical parameters for logistics optimization—a frequently searched topic in specialty chemical distribution networks. Its compatibility with continuous flow chemistry systems positions it favorably for Industry 4.0 adoption in chemical manufacturing.

Emerging research explores the structure-activity relationships (SAR) of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile derivatives in modulating enzyme inhibition, particularly against kinases involved in inflammatory pathways. This connects with widespread interest in small molecule therapeutics for chronic diseases. Computational chemistry studies utilizing DFT calculations predict its reactivity patterns, supporting rational drug design—a methodology dominating contemporary medicinal chemistry publications.

Safety assessments confirm that proper handling of CAS 26187-29-1 requires standard laboratory precautions, with particular attention to its hygroscopic nature. The compound's spectroscopic fingerprints (notably IR absorption at ~2220 cm-1 for the nitrile stretch) facilitate quality control, a crucial aspect for analytical laboratories validating reference standards. These technical details frequently appear in method development discussions across chemical analysis platforms.

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